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Compound of Interest

1-(2-Methoxypyridin-3-
Compound Name:
YL )ethanone

Cat. No.: B136705

An In-depth Technical Guide to the Safe Handling of 1-(2-Methoxypyridin-3-YL)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Methoxypyridin-3-YL)ethanone, with a CAS Number of 131674-40-3, is a key
intermediate in the synthesis of various pharmaceutical compounds, particularly in the
development of kinase inhibitors for cancer therapy. Its utility as a building block in medicinal
chemistry is attributed to the reactive carbonyl and methoxypyridine functional groups, which
allow for further molecular modifications. As with any reactive chemical intermediate, a
thorough understanding of its hazard profile and the implementation of rigorous safety
protocols are paramount to ensure the well-being of laboratory personnel and the integrity of
research outcomes. This guide provides a comprehensive overview of the safety and handling
procedures for 1-(2-Methoxypyridin-3-YL)ethanone, grounded in authoritative safety data and
established laboratory practices.

Chemical and Physical Properties

A foundational aspect of safe chemical handling is a clear understanding of its physical and
chemical properties. These properties inform storage conditions, appropriate handling
techniques, and potential incompatibilities.
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Property Value Source
CAS Number 131674-40-3

Molecular Formula CsHsNO2

Molecular Weight 151.16 g/mol

Physical Form Liquid

Purity Typically =98%

Room temperature, in a dry,
Storage Temperature )
well-ventilated area

Hazard Identification and GHS Classification

1-(2-Methoxypyridin-3-YL)ethanone is classified as hazardous under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
associated with this compound are skin irritation, serious eye irritation, and respiratory irritation.

GHS Pictogram:
Signal Word: Warning
Hazard Statements:
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
Precautionary Statements:
e Prevention:
o P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P264: Wash hands thoroughly after handling.
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o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

« Response:

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.

o P362+P364: Take off contaminated clothing and

« To cite this document: BenchChem. [1-(2-Methoxypyridin-3-YL)ethanone safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136705#1-2-methoxypyridin-3-yl-ethanone-safety-

and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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